Cas no 2090311-34-3 (3-(3-bromo-5-methoxypyridin-4-yl)propanenitrile)

• Product Name: 3-(3-bromo-5-methoxypyridin-4-yl)propanenitrile
• CAS No: 2090311-34-3
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 6345146
• PubChem ID: 131314985
• Update Time: 2025-05-23

3-(3-bromo-5-methoxypyridin-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methoxypyridin-4-yl)propanenitrile
• 2090311-34-3
• EN300-1909114

• Inchi： 1S/C9H9BrN2O/c1-13-9-6-12-5-8(10)7(9)3-2-4-11/h5-6H,2-3H2,1H3
• InChI Key： PWNUYZQEXXUNQP-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1CCC#N)OC

Computed Properties

• Exact Mass: 239.98983g/mol
• Monoisotopic Mass: 239.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.9Ų

Additional information on 3-(3-bromo-5-methoxypyridin-4-yl)propanenitrile

3-(3-Bromo-5-Methoxypyridin-4-Yl)Propanenitrile: A Comprehensive Overview

The compound 3-(3-bromo-5-methoxypyridin-4-yl)propanenitrile, identified by the CAS number 2090311-34-3, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine and methoxy groups, along with a nitrile functional group. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for various applications in research and industry.

Recent studies have highlighted the potential of 3-(3-bromo-5-methoxypyridin-4-yl)propanenitrile in medicinal chemistry. Its structure has been utilized as a building block in the synthesis of bioactive compounds, particularly those targeting specific enzymes or receptors. The bromine substituent on the pyridine ring is particularly important, as it can participate in various chemical reactions, such as nucleophilic substitutions or coupling reactions, which are crucial in drug design.

The methoxy group on the pyridine ring adds to the compound's versatility. Methoxy groups are known to influence the electronic properties of aromatic rings, enhancing their reactivity in certain conditions. This makes 2090311-34-3 an attractive candidate for reactions involving electrophilic substitution or other aromatic chemistry processes. Additionally, the nitrile group at the terminal position of the propane chain provides further functional diversity, allowing for additional modifications or derivatizations.

In terms of synthesis, researchers have developed efficient methods to prepare 3-(3-bromo-5-methoxypyridin-4-yl)propanenitrile. These methods often involve multi-step reactions, including nucleophilic aromatic substitutions and coupling reactions. The use of modern catalytic systems and green chemistry principles has also been explored to enhance the sustainability of these synthetic routes.

The application of this compound extends beyond medicinal chemistry. It has been employed in materials science as a precursor for advanced materials, such as polymers or coordination complexes. The ability to modify its structure through various chemical transformations makes it a versatile tool for researchers across multiple disciplines.

Recent advancements in computational chemistry have also provided deeper insights into the properties of 2090311-34-3. Quantum mechanical calculations have been used to study its electronic structure, reactivity, and potential interactions with biological systems. These computational studies complement experimental work, offering a more comprehensive understanding of the compound's behavior.

In conclusion, 3-(3-bromo-5-methoxypyridin-4-yl)propanenitrile, with its unique structure and versatile functional groups, continues to be a focal point in chemical research. Its applications span across medicinal chemistry, materials science, and beyond, driven by ongoing advancements in synthetic methodologies and computational tools. As research progresses, this compound is expected to contribute even more significantly to scientific innovation.